Cas no 1356090-66-8 (Tert-Butyl rac-(1S,6R)-3,9-diazabicyclo[4.2.1]nonane-9-carboxylate)

• Product Name: Tert-Butyl rac-(1S,6R)-3,9-diazabicyclo[4.2.1]nonane-9-carboxylate
• CAS No: 1356090-66-8
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 4696541
• Update Time: 2025-06-29

Tert-Butyl rac-(1S,6R)-3,9-diazabicyclo[4.2.1]nonane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl-(1S),(6R)-3,9-diazabicyclo[4.2.1]nonane -9-carboxylate
• TERT-BUTYL (1S,6R)-3,9-DIAZABICYCLO[4.2.1]NONANE-9-CARBOXYLATE
• tert-Butyl rac-(1S,6R)-3,9-diazabicyclo[4.2.1]nonane-9-carboxylate
• Tert-Butyl rac-(1S,6R)-3,9-diazabicyclo[4.2.1]nonane-9-carboxylate

• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-9-4-5-10(14)8-13-7-6-9/h9-10,13H,4-8H2,1-3H3/t9-,10+/m1/s1
• InChI Key： IDJDDPDWYRVJPF-ZJUUUORDSA-N
• SMILES： O(C(C)(C)C)C(N1[C@@H]2CNCC[C@H]1CC2)=O

Computed Properties

• Exact Mass: 226.168127949 g/mol
• Monoisotopic Mass: 226.168127949 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6
• Molecular Weight: 226.32

Additional information on Tert-Butyl rac-(1S,6R)-3,9-diazabicyclo[4.2.1]nonane-9-carboxylate

Professional Introduction to Tert-Butyl rac-(1S,6R)-3,9-diazabicyclo[4.2.1]nonane-9-carboxylate (CAS No. 1356090-66-8)

Chemical compound Tert-Butyl rac-(1S,6R)-3,9-diazabicyclo[4.2.1]nonane-9-carboxylate, identified by its CAS number 1356090-66-8, is a sophisticated molecule with significant applications in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of heterocyclic structures that have garnered considerable attention due to their unique structural and functional properties. The presence of a tert-butyl group and a diazabicyclo[4.2.1]nonane core makes this molecule particularly intriguing for researchers exploring novel drug candidates and biochemical pathways.

The structure of Tert-Butyl rac-(1S,6R)-3,9-diazabicyclo[4.2.1]nonane-9-carboxylate exhibits a high degree of complexity, which contributes to its potential as a versatile intermediate in organic synthesis. The bicyclic framework, consisting of three rings connected in a [4.2.1] configuration, provides a rigid scaffold that can be modified to achieve specific biological activities. This structural motif is particularly relevant in the design of molecules that require precise spatial orientation within biological targets, such as enzymes and receptors.

In recent years, the pharmaceutical industry has seen a surge in the development of drugs based on bicyclic structures due to their enhanced metabolic stability and improved binding affinities. The diazabicyclo[4.2.1]nonane core in Tert-Butyl rac-(1S,6R)-3,9-diazabicyclo[4.2.1]nonane-9-carboxylate is particularly noteworthy for its ability to mimic natural product scaffolds, which are often found to be highly effective in therapeutic applications. Researchers have leveraged this scaffold to develop molecules with potential applications in treating various diseases, including neurological disorders and inflammatory conditions.

One of the most compelling aspects of Tert-Butyl rac-(1S,6R)-3,9-diazabicyclo[4.2.1]nonane-9-carboxylate is its stereochemical diversity. The racemic mixture of (1S,6R) enantiomers provides a rich ground for studying the impact of chirality on biological activity. Recent studies have demonstrated that enantiomeric differences can significantly influence the pharmacokinetic and pharmacodynamic properties of drugs. This has led to increased interest in developing chiral drugs that are optimized for specific enantiomers rather than using racemic mixtures.

The tert-butyl group attached to the carboxylate moiety in Tert-Butyl rac-(1S,6R)-3,9-diazabicyclo[4.2.1]nonane-9-carboxylate serves multiple purposes beyond mere functionalization. It acts as a steric barrier, preventing unwanted side reactions and enhancing the selectivity of the compound towards biological targets. Additionally, the tert-butyl group can be easily modified or removed through various chemical transformations, making it an ideal handle for further derivatization and lead optimization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with unprecedented accuracy before conducting wet-lab experiments. This has been particularly beneficial for compounds like Tert-Butyl rac-(1S,6R)-3,9-diazabicyclo[4.2.1]nonane-9-carboxylate, where computational modeling has been used to identify potential binding sites and optimize interactions with biological targets. These insights have accelerated the drug discovery process and reduced the time-to-market for new therapeutics.

The carboxylate group in Tert-Butyl rac-(1S,6R)-3,9-diazabicyclo[4.2.1]nonane-9-carboxylate also plays a crucial role in its reactivity and functionality. It can participate in various chemical reactions, such as esterification and amidation, which are commonly used to modify the compound's properties for specific applications. For instance, esterification can enhance solubility or improve stability under certain conditions, while amidation can introduce new biological activities or improve binding affinity.

In conclusion, Tert-Butyl rac-(1S,6R)-3,9-diazabicyclo[4.2.1]nonane-9-carboxylate (CAS No. 1356090-66-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including the bicyclic framework and stereochemical diversity, make it an attractive candidate for designing novel therapeutics targeting various diseases.